Cas no 16680-47-0 (Equilin 3-Sulfate Sodium Salt (Stabilized with TRIS, 50% w/w))

• Product Name: Equilin 3-Sulfate Sodium Salt (Stabilized with TRIS, 50% w/w)
• CAS No: 16680-47-0
• MF: C₁₈H₁₉NaO₅S
• MW: 370.395235300064
• CID: 220062
• PubChem ID: 23676225
• Update Time: 2025-11-02

Equilin 3-Sulfate Sodium Salt (Stabilized with TRIS, 50% w/w) Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10),7-tetraen-17-one,3-(sulfooxy)-, sodium salt (1:1)
• Estra-1,3,5(10),7-tetraen-17-one, 3-(sulfooxy)-, sodium salt
• Equilin 3-Sulfate Sodium Salt
• Equilin 3-Sulfate Sodium Salt (Discontinued, see E592825)
• EQUILIN 3-SULFATE SODIUM SALT,OFF-WHITE SOLID
• sodium,[(9S,13S,14S)-13-methyl-17-oxo-9,11,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-3-yl] sulfate
• Ayerogen
• Cenestin
• Climestrone
• Conestron
• Conjugen
• Conjutabs
• Emopremarin
• equilin sulfate sodium salt
• Novoconestron
• Sodium equilin sulfate
• sodium equilin sulphate
• sodium sulfate equilin
• C13416
• SODIUMEQUILINESULPHATE
• SodiuM Equilin 3-Monosulfate
• 3-(Sodiosulfooxy)-1,3,5(10),7-estratetren-17-one
• 3-(Sulfooxy)estra-1,3,5(10),7-tetraen-17-one SodiuM Salt
• Mannest
• Premaril
• Premarin Crema V
• CO-Estro
• Ganeake
• Estrogens, conjugated [USP:JAN]
• 3-Hydroxyestra-1,3,5(10),7-tetraen-17-one Hydrogen Sulfate Sodium Salt
• Equilin 3-Sulfate Sodium Salt (Stabilized with TRIS, 50% w/w)
• Conjes
• Equigyne
• Romeda
• IU5QR144QX
• Estrogens, Conjugated
• AKOS027322958
• Sodium(9S,13S,14S)-13-methyl-17-oxo-9,11,12,13,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthren-3-ylsulfate
• Conest
• Conjugated estrogens: sodium equilin sulfate
• Estra-1,3,5(10),7-tetraen-17-one, 3-hydroxy-, hydrogen sulfate sodium salt
• Primarin
• 16680-47-0
• CCRIS 7207
• EINECS 235-199-5
• Oestropak morning
• Estrogenic substances, cojugated
• FEM H
• Prempak
• Provette Continuous
• Sodium estrone sulfate, mixted with sodium equilin sulfate
• Estra-1,3,5(10),7-tetraen-17-one,3-(sulfooxy)-,sodium salt
• Estrocon
• Ovest
• EQUILIN SULFATE SODIUM [WHO-DD]
• Hyphorin
• Menpoz
• Azumon
• Transannon
• 17-Oxoestra-1,3,5(10),7-tetraen-3-yl sodium sulfate
• Genisis
• Sodestrin-H
• Femest
• UNII-IU5QR144QX
• 12126-59-9
• Estromed
• Premarose
• Conjugated Estrogen sodium
• Ayerogen Crema Vaginal
• Conjugated equine estrogen
• Palopause
• Sukingpo
• Menotab
• Estrifol
• Estroplus
• Sodium (9S,13S,14S)-13-methyl-17-oxo-9,11,12,13,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthren-3-yl sulfate
• EINECS 240-727-2
• DTXSID00872961
• CHEBI:32143
• Menogen
• Equilin, sulfate, sodium salt
• Theogen
• Dagynil
• Formatrix
• sodium;[(9S,13S,14S)-13-methyl-17-oxo-9,11,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-3-yl] sulfate
• Climarest
• UNII-7XY8FW3E68
• Oestrilin
• Estrogens, conjugated synthetic A
• Estroate
• Conjugated Estrogen
• Estrogens conjugated
• Estrogens conjugated [USP]
• Glyestrin
• Premarin Creme
• Sefac
• Menopak-E
• Estrogens
• Oestro-feminal
• Estropan
• Estratab
• Menotrol
• Srogen
• Prevagin-Premaril
• Estrogens, conjugates
• Estrogenic substances, conjugated
• TAG-39
• Msmed
• J-004475
• Zeste
• Premarina
• C.E.S.
• HSDB 3076
• Femacoid
• Presomen
• Kestrin
• 7XY8FW3E68
• Estrogens Conjugated
• Equin
• Premarin Vaginal Creme
• Equilin sodium sulfate
• Promarit
• Femavit
• SCHEMBL974791
• Neo-Menovar
• SODIUMEQUILINSULPHATE
• equilin sulfate, sodium salt

• Inchi： 1S/C18H20O5S.Na/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19;/h3-5,10,14,16H,2,6-9H2,1H3,(H,20,21,22);/q;+1/p-1/t14-,16+,18+;/m1./s1
• InChI Key： QTTMOCOWZLSYSV-QWAPEVOJSA-M
• SMILES： S(=O)(=O)([O-])OC1C=CC2=C(C=1)CC=C1[C@@H]2CC[C@]2(C)C(CC[C@H]21)=O.[Na+]

Computed Properties

• Exact Mass: 370.08500
• Monoisotopic Mass: 370.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 682
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.9A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 159-161°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: Methanol (Slightly), Water (Slightly)
• PSA: 91.88000
• LogP: 3.95170

Equilin 3-Sulfate Sodium Salt (Stabilized with TRIS, 50% w/w) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20??C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Sulfated steroids

Additional information on Equilin 3-Sulfate Sodium Salt (Stabilized with TRIS, 50% w/w)

Equilin 3-Sulfate Sodium Salt (Stabilized with TRIS, 50% w/w): A Comprehensive Guide to Its Properties and Applications

Equilin 3-Sulfate Sodium Salt (Stabilized with TRIS, 50% w/w) (CAS No. 16680-47-0) is a chemically modified derivative of equilin, a naturally occurring estrogen found in horses. This compound has garnered significant attention in the pharmaceutical and research communities due to its unique properties and potential applications. The addition of TRIS (tris(hydroxymethyl)aminomethane) as a stabilizer ensures enhanced shelf-life and stability, making it a preferred choice for various scientific and medical applications.

The molecular structure of Equilin 3-Sulfate Sodium Salt includes a sulfate group at the 3-position, which significantly alters its solubility and bioavailability compared to its parent compound, equilin. This modification is crucial for its use in drug formulations and research studies. The 50% w/w stabilization with TRIS further enhances its utility by preventing degradation under various environmental conditions, ensuring consistent performance in laboratory and clinical settings.

One of the most frequently asked questions about Equilin 3-Sulfate Sodium Salt is its role in hormone replacement therapy (HRT). Researchers are increasingly exploring its potential as an alternative to traditional estrogen therapies, particularly for postmenopausal women. The compound's unique pharmacokinetic profile, including its metabolism and excretion pathways, makes it a subject of ongoing clinical studies. Additionally, its stabilized form with TRIS ensures that it remains effective over extended periods, a critical factor for long-term therapeutic use.

In the realm of scientific research, Equilin 3-Sulfate Sodium Salt (Stabilized with TRIS, 50% w/w) is often used as a reference standard in analytical chemistry. Its well-defined structure and stability make it ideal for calibrating instruments like HPLC and mass spectrometers. Laboratories worldwide rely on this compound for accurate quantification of estrogenic compounds in biological samples, contributing to advancements in endocrinology and reproductive health research.

Another hot topic surrounding this compound is its potential role in cancer research. Preliminary studies suggest that Equilin 3-Sulfate Sodium Salt may exhibit selective activity against certain hormone-dependent cancers. While more research is needed to confirm these findings, the compound's unique properties have sparked interest in its potential as a targeted therapeutic agent. Researchers are particularly intrigued by its ability to interact with estrogen receptors without inducing the same side effects as conventional estrogen therapies.

The market for Equilin 3-Sulfate Sodium Salt (Stabilized with TRIS, 50% w/w) is expected to grow significantly in the coming years, driven by increasing demand from pharmaceutical companies and research institutions. Its applications in drug development, diagnostic testing, and academic research make it a versatile and valuable compound. Suppliers are focusing on ensuring high purity and consistency to meet the stringent requirements of these industries.

For those working with Equilin 3-Sulfate Sodium Salt, proper handling and storage are essential to maintain its integrity. The compound should be stored in a cool, dry place, protected from light and moisture. The inclusion of TRIS as a stabilizer enhances its shelf-life, but adherence to recommended storage conditions is still critical for optimal performance. Researchers should also follow standard laboratory safety protocols when handling this compound to ensure personal and environmental safety.

In conclusion, Equilin 3-Sulfate Sodium Salt (Stabilized with TRIS, 50% w/w) (CAS No. 16680-47-0) is a compound of significant scientific and medical interest. Its unique properties, combined with its stability and versatility, make it a valuable tool in hormone research, drug development, and analytical chemistry. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to increase, solidifying its position as a key player in the field of steroid chemistry.